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Compound of Interest

Compound Name: Isobutyloxirane
CAS No.: 23850-78-4
Cat. No.: B1605016
Get Quote
. J

STOP AND READ: Isobutyloxirane (CAS 558-30-5) is not a standard organic solvent. It is a
strained-ring epoxide with two critical properties that dictate its disposal:

» High Volatility (BP ~52°C): It vaporizes rapidly at room temperature.

» Extreme Reactivity: It is an alkylating agent that can polymerize violently or explode if mixed
with acids, bases, or amines.

Core Rule: Never dispose of Isobutyloxirane down the drain. Never mix with "General Organic
Waste" without verifying the absence of acidic/basic contaminants.

Chemical Characterization & Hazard Profile

Understanding the physical properties is the first step to safe handling. Isobutyloxirane’s low
flash point combined with its low boiling point creates a significant flammability hazard during
transfer and disposal.
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Property Value Operational Implication
Use for waste labeling and
CAS Number 558-30-5 ) )
inventory tracking.
1,2-Epoxy-2-methylpropane; Verify labels; older bottles may
Synonyms ) )
2,2-Dimethyloxirane use synonyms.[1]
] DANGER: Vapors can ignite at
Flash Point -32°C (-26.5°F)
freezer temperatures.
High vapor pressure; kee
Boiling Point 50-52°C J ) borp P
containers sealed and cool.
Susceptible to nucleophilic
Reactivity High (Strained Ring) attack; polymerizes with Lewis

acids.

Waste Code (RCRA)

D001 (Ignitable)

Primary classification for waste

manifesting.

Disposal Decision Workflow

Do not treat all waste equally. Use this logic flow to determine whether to sequester the waste

for professional pickup (Bulk) or deactivate it in-lab (Trace/Glassware).

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC348501000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation Source

Assess Volume & State

High Volume Residue Only

Bulk Liquid (>10 mL) Trace Residue / Glassware
or Stock Solution (<10 mL)

If Permitted by EHS

Check Compatibility:
NO Acids/Bases/Amines

In-Lab Chemical Deactivation

If Compatible (Hydrolysis Protocol)

Segregate into

Di lycol Wi
Non-Halogenated Waste Ispose as Glycol Waste

Professional Incineration
(TSDF)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating bulk waste from trace residues safe for deactivation.

Protocol A: Bulk Waste Segregation (Primary
Method)

For any quantity exceeding 10 mL or expired stock bottles, do not attempt in-lab deactivation.
The exotherm generated can boil the solvent, releasing toxic, flammable vapors.
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» Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or steel solvent
drum. Avoid glass for large volumes to prevent breakage.

o Labeling: Mark clearly as "Hazardous Waste - Flammable - Toxic." Explicitly write
"CONTAINS EPOXIDES" to warn waste handlers of reactivity.

» Segregation (Critical):

o Do NOT Mix With: Acids (sulfuric, hydrochloric), Bases (hydroxides, amines), or Oxidizers
(peroxides).

o Safe Mix: Compatible with non-halogenated organic solvents like hexane or toluene,
provided they are neutral.

o Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or check
regularly for pressure buildup if stored in warm conditions.

Protocol B: In-Lab Deactivation (Trace Amounts
Only)

Scope: This procedure is strictly for cleaning glassware, syringes, or neutralizing spills less
than 10 mL. Mechanism: Acid-catalyzed hydrolysis opens the epoxide ring to form 2-methyl-
1,2-propanediol, which is significantly less volatile and less toxic.

Reagents:
e 5% Sulfuric Acid (

) or concentrated Sodium Bisulfite solution.

* Ice bath.
Step-by-Step Procedure:
e Setup: Perform all work in a functioning fume hood.

e Cooling: Place the glassware or vessel containing the isobutyloxirane residue into an ice
bath. Reason: The hydrolysis reaction is exothermic. Without cooling, the heat will vaporize
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the unreacted epoxide.

o Addition: Slowly add the 5% acid solution dropwise.
o Ratio: Use at least a 10:1 excess of aqueous acid to epoxide.

¢ Reaction Time: Allow the mixture to stir or sit in the ice bath for 30 minutes, then warm to
room temperature for 1 hour.

 Verification: Check pH. If highly acidic, neutralize with sodium bicarbonate.

o Final Disposal: The resulting solution (glycol) should be disposed of as non-hazardous
agqueous waste or organic waste depending on local municipal codes. Do not pour down the
drain unless explicitly authorized by your facility's wastewater permit.

Emergency Response: Spills
If a bottle breaks outside a fume hood:
o Evacuate: The flash point is -32°C. Immediate ignition risk.
» Ventilate: Open windows if safe; maximize building exhaust.
e Absorb:
o USE: Vermiculite, dry sand, or commercial non-combustible spill pads.
o DO NOT USE: Sawdust or paper towels (Combustible materials + Epoxide = Fire Hazard).

o Disposal: Shovel saturated absorbent into a spark-proof container and seal immediately.

References

o National Library of Medicine (PubChem).Compound Summary: Isobutyloxirane (CAS 558-
30-5). [Link]

» National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[2] (Refer to Chapter 7 for Epoxide Management). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]
e 2.reed.edu [reed.edu]

» To cite this document: BenchChem. [Executive Directive: Immediate Hazard Assessment].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1605016/docs#executive-directive-immediate-
hazard-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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